Cas no 1261930-13-5 (2-Chloro-5-(4-hydroxymethylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-hydroxymethylphenyl)nicotinic acid
• CAS No: 1261930-13-5
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD18316947
• CID: 2764193
• PubChem ID: 53222769
• Update Time: 2025-04-21

2-Chloro-5-(4-hydroxymethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261930-13-5
• DTXSID90687122
• 2-CHLORO-5-(4-HYDROXYMETHYLPHENYL)NICOTINIC ACID
• MFCD18316947
• 2-Chloro-5-(4-hydroxymethylphenyl)nicotinic acid, 95%
• 2-Chloro-5-(4-hydroxymethylphenyl)nicotinic acid

• MDL： MFCD18316947
• Inchi： 1S/C13H10ClNO3/c14-12-11(13(17)18)5-10(6-15-12)9-3-1-8(7-16)2-4-9/h1-6,16H,7H2,(H,17,18)
• InChI Key： LLCGFCVYMSNQKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 263.0349209Da
• Monoisotopic Mass: 263.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4Ų